Cas no 897094-27-8 (1-(4-methylphenyl)methylpiperidine-4-carboxylic acid)

• Product Name: 1-(4-methylphenyl)methylpiperidine-4-carboxylic acid
• CAS No: 897094-27-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 1943870
• PubChem ID: 3301599
• Update Time: 2025-10-29

1-(4-methylphenyl)methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylphenyl)methyl]piperidine-4-carboxylic acid
• STK354951
• 1-(4-methylbenzyl)piperidine-4-carboxylic acid
• AC1MNC0J
• MolPort-018-578-318
• BB 0220124
• AKOS003658054
• 897094-27-8
• F1908-1825
• DTXSID00391228
• SCHEMBL13236630
• 1-(4-methylphenyl)methylpiperidine-4-carboxylic acid

• Inchi： 1S/C14H19NO2/c1-11-2-4-12(5-3-11)10-15-8-6-13(7-9-15)14(16)17/h2-5,13H,6-10H2,1H3,(H,16,17)
• InChI Key： HYRQDCFLAKBULE-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=CC(C)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 233.142
• Monoisotopic Mass: 233.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

1-(4-methylphenyl)methylpiperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methylphenyl)methylpiperidine-4-carboxylic acid

1-(4-Methylphenyl)methylpiperidine-4-carboxylic Acid: A Comprehensive Overview

1-(4-Methylphenyl)methylpiperidine-4-carboxylic acid, also known by its CAS number 897094-27-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development. The structure of this compound is characterized by a piperidine ring substituted with a methyl group at the 4-position and a carboxylic acid group at the same position, along with a 4-methylphenyl group attached to the nitrogen atom of the piperidine ring.

The synthesis of 1-(4-Methylphenyl)methylpiperidine-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, alkylation, and oxidation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the formation of the piperidine ring, thereby streamlining the synthetic pathway.

The physicochemical properties of this compound are crucial for its application in various fields. It has a molecular weight of approximately 265.35 g/mol and a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in pharmaceutical formulations where controlled release is desired.

In terms of biological activity, 1-(4-Methylphenyl)methylpiperidine-4-carboxylic acid has shown promising results in preclinical studies. It exhibits moderate to high potency against several therapeutic targets, including certain enzymes and receptors involved in inflammatory and neurodegenerative diseases. Recent studies have highlighted its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes and modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

The application of this compound extends beyond pharmacology into materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various substrates, which are valuable in nanotechnology applications such as sensors and drug delivery systems. Researchers have demonstrated that SAMs formed by this compound exhibit excellent stability and biocompatibility, making them ideal for biomedical applications.

From an environmental perspective, the degradation kinetics of 1-(4-Methylphenyl)methylpiperidine-4-carboxylic acid have been studied under simulated environmental conditions. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of non-toxic byproducts. This suggests that it has a low environmental footprint compared to other synthetic compounds.

In conclusion, 1-(4-Methylphenyl)methylpiperidine-4-carboxylic acid (CAS No: 897094-27-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with favorable physicochemical properties and biological activity, positions it as a valuable tool in drug discovery and materials science. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in contemporary scientific endeavors.